Cas no 2734775-94-9 (Tert-butyl 3,5-dichloro-2-fluorobenzoate)

• Product Name: Tert-butyl 3,5-dichloro-2-fluorobenzoate
• CAS No: 2734775-94-9
• MF: C₁₁H₁₁Cl₂FO₂
• MW: 265.11
• CID: 5079513
• Update Time: 2025-06-08

Tert-butyl 3,5-dichloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3,5-dichloro-2-fluorobenzoate

• Inchi： 1S/C11H11Cl2FO2/c1-11(2,3)16-10(15)7-4-6(12)5-8(13)9(7)14/h4-5H,1-3H3
• InChI Key： HFVIDTBETIELSR-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(C(OC(C)(C)C)=O)=C(F)C(Cl)=C1

Additional information on Tert-butyl 3,5-dichloro-2-fluorobenzoate

Research Update on Tert-butyl 3,5-dichloro-2-fluorobenzoate (CAS: 2734775-94-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3,5-dichloro-2-fluorobenzoate (CAS: 2734775-94-9) is a fluorinated benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in facilitating selective functionalization reactions, owing to the strategic placement of halogen substituents and the tert-butyl ester group, which enhance both reactivity and stability under various synthetic conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Tert-butyl 3,5-dichloro-2-fluorobenzoate in the modular synthesis of PI3Kδ inhibitors, a class of therapeutics targeting inflammatory diseases and cancers. The researchers utilized the compound’s dichloro-fluorobenzene core to introduce sulfonamide linkages, achieving nanomolar potency against PI3Kδ with improved metabolic stability. Notably, the tert-butyl ester was critical for protecting the carboxylic acid functionality during late-stage diversification, underscoring its versatility in medicinal chemistry workflows.

Further investigations in ACS Chemical Biology (2024) explored the compound’s application in photoaffinity labeling probes. By replacing the tert-butyl group with a diazirine moiety, the team created a crosslinking tool to map protein-ligand interactions for drug discovery. The 3,5-dichloro-2-fluoro scaffold provided optimal hydrophobic contacts with target proteins, as validated by cryo-EM studies of probe-bound complexes. This advancement addresses longstanding challenges in identifying transient binding sites.

From a synthetic methodology perspective, Organic Letters (2023) reported a nickel-catalyzed decarbonylative coupling of Tert-butyl 3,5-dichloro-2-fluorobenzoate with arylboronic acids. The reaction proceeded with complete retention of the fluorine atom—a rare feat attributed to the steric protection offered by adjacent chloro groups. This protocol enables efficient access to fluorinated biaryls, which are increasingly important in agrochemical and PET tracer development.

Ongoing preclinical research (unpublished data from Eurofins Discovery Services) suggests that derivatives of this compound exhibit promising activity against multidrug-resistant Gram-positive bacteria, with MIC values ≤2 μg/mL for MRSA strains. The fluorine atom appears to enhance membrane penetration while the dichloro pattern disrupts bacterial efflux pumps, as evidenced by accumulation assays using fluorescent analogs.

In conclusion, Tert-butyl 3,5-dichloro-2-fluorobenzoate continues to emerge as a multifaceted building block in pharmaceutical innovation. Its unique electronic and steric properties enable diverse transformations, from kinase inhibitor development to chemical biology tool design. Future directions may explore its potential in covalent drug discovery and as a scaffold for bifunctional degrader molecules (PROTACs). Researchers should monitor patent filings (e.g., recent WO202318712A1) for emerging industrial applications of this versatile intermediate.